8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine

• Molecular Formula: C19H15N7
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 11,12-dimethyl-4,10-dipyridin-2-yl-3,5,6,8,10-pentazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C19H15N7/c1-12-13(2)26(15-8-4-6-10-21-15)18-16(12)19-23-17(24-25(19)11-22-18)14-7-3-5-9-20-14/h3-11H,1-2H3
• InChI Key: QVLOPZIXCZWMPF-UHFFFAOYSA-N
• SMILES: CC1=C(N(C2=C1C3=NC(=NN3C=N2)C4=CC=CC=N4)C5=CC=CC=N5)C

Description

8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine, also known as DPP, is a novel heterocyclic compound that has gained attention in the scientific community due to its potential applications in drug discovery. DPP has a unique structure that makes it a promising scaffold for the development of new therapeutic agents.

Mechanism of Action

The mechanism of action of 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine is not fully understood, but it is believed to involve the inhibition of specific enzymes or receptors. 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine has been shown to bind to the ATP-binding site of kinases and inhibit their activity. It has also been shown to inhibit phosphodiesterases, which are involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine has also been shown to modulate the immune system and reduce inflammation. In addition, 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine has been shown to have neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine is its unique structure, which makes it a promising scaffold for the development of new therapeutic agents. 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine has also been shown to have a broad spectrum of activity against various targets, which makes it a versatile tool for drug discovery. However, one limitation of 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine is its low solubility, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine. One area of interest is the development of 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-based therapeutics for the treatment of cancer. Another area of interest is the development of 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-based therapeutics for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine and its potential applications in drug discovery.

Synthesis Methods

The synthesis of 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine involves a multi-step process that starts with the reaction of 2-pyridinecarboxaldehyde with hydrazine hydrate to form 2-pyridinecarbohydrazide. This intermediate is then reacted with 2,3-butanedione to form 2-(2-pyridinyl)pyrrole, which is further reacted with 2-cyanopyridine to form 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine. The synthesis of 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine has been optimized to improve yield and purity, and several modifications have been made to the original procedure.

Scientific Research Applications

8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine has been extensively studied for its potential applications in drug discovery. It has been shown to have activity against a wide range of targets, including kinases, phosphodiesterases, and G protein-coupled receptors. 8,9-dimethyl-2,7-di(2-pyridinyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine has also been investigated for its anticancer activity and has shown promising results in preclinical studies.